4-(6-Azido-2-{2-[(pyridin-2-yl)oxy]ethoxy}pyrimidin-4-yl)morpholine

• CAS No.: 682337-85-5
• Molecular Formula: C15H17N7O3
• Molecular Weight: 343.34 g/mol
• IUPAC Name: 4-[6-azido-2-(2-pyridin-2-yloxyethoxy)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C15H17N7O3/c16-21-20-12-11-13(22-5-7-23-8-6-22)19-15(18-12)25-10-9-24-14-3-1-2-4-17-14/h1-4,11H,5-10H2
• InChI Key: HQAOWBQRZWQNHK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=C2)N=[N+]=[N-])OCCOC3=CC=CC=N3

Description

4-(6-Azido-2-{2-[(pyridin-2-yl)oxy]ethoxy}pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C15H17N7O3 and its molecular weight is 343.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

As shown in Scheme I above, to a solution of 2-[2-(pyridin-2-yloxy)-ethoxy]-6-hydrazino-4-morphlinopyrimidine (4.98 g, 15.00 mmol, 1.00 equiv.) in 40 mL HOAc was added NaNO2 (1.553 g, 22.50 mmol, 1.50 equiv.) in six portions over a period of 1 hour. The reaction mixture was stirred at room temperature for 1 hour, and subjected to usual workup to yield 6-azido-2-[2-(pyridin-2-yloxy)-ethoxy]-4-morphlinopyrimidine as green viscous oil (5.0 g, 14.57 mmol, 97% yield). This oil was dissolved in 80 mL THF, and subjected to hydrogenation in the presence of 10% Pd on carbon (0.775 g of 10% Pd/C, 0.73 mmol, 0.05 equiv.) to yield 6-amino-2-[2-(pyridin-2-yloxy)-ethoxy]-4-morphlinopyrimidine as light yellow solid (4.25 g, 13.4 mmol, 89% total yield).